Cas no 1260011-11-7 (2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid)
2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid
- Phenylalanine, 4-chloro-N-[(1,1-dimethylethoxy)carbonyl]-3-methyl-
- 2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid
- EN300-1282827
- 1260011-11-7
-
- Inchi: 1S/C15H20ClNO4/c1-9-7-10(5-6-11(9)16)8-12(13(18)19)17-14(20)21-15(2,3)4/h5-7,12H,8H2,1-4H3,(H,17,20)(H,18,19)/t12-/m0/s1
- InChI Key: GLBSQFCHFYJPMP-LBPRGKRZSA-N
- SMILES: C(O)(=O)[C@H](CC1=CC=C(Cl)C(C)=C1)NC(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 313.1080858g/mol
- Monoisotopic Mass: 313.1080858g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 464.4±45.0 °C(Predicted)
- pka: 3.86±0.10(Predicted)
2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1282827-0.05g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid |
1260011-11-7 | 0.05g |
$719.0 | 2023-06-07 | ||
| Enamine | EN300-1282827-0.1g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid |
1260011-11-7 | 0.1g |
$755.0 | 2023-06-07 | ||
| Enamine | EN300-1282827-0.25g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid |
1260011-11-7 | 0.25g |
$789.0 | 2023-06-07 | ||
| Enamine | EN300-1282827-0.5g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid |
1260011-11-7 | 0.5g |
$823.0 | 2023-06-07 | ||
| Enamine | EN300-1282827-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid |
1260011-11-7 | 1g |
$857.0 | 2023-06-07 | ||
| Enamine | EN300-1282827-2.5g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid |
1260011-11-7 | 2.5g |
$1680.0 | 2023-06-07 | ||
| Enamine | EN300-1282827-5.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid |
1260011-11-7 | 5g |
$2485.0 | 2023-06-07 | ||
| Enamine | EN300-1282827-10.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid |
1260011-11-7 | 10g |
$3683.0 | 2023-06-07 | ||
| Enamine | EN300-1282827-50mg |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid |
1260011-11-7 | 50mg |
$587.0 | 2023-10-01 | ||
| Enamine | EN300-1282827-100mg |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid |
1260011-11-7 | 100mg |
$615.0 | 2023-10-01 |
2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid
Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid (CAS No. 1260011-11-7)
2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid (CAS No. 1260011-11-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of N-Boc protected amino acids, which are pivotal intermediates in peptide synthesis and drug development. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 4-chloro-3-methylphenyl moiety, makes it highly valuable for designing bioactive molecules targeting various therapeutic areas.
The growing interest in peptide-based therapeutics and small-molecule drugs has elevated the demand for high-purity intermediates like 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid. Researchers frequently search for "Boc-protected amino acid applications" or "CAS 1260011-11-7 supplier," reflecting its relevance in modern drug discovery. The compound's chirality and functional group compatibility further enhance its utility in asymmetric synthesis and structure-activity relationship (SAR) studies.
From a synthetic perspective, 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid is often employed in the construction of peptidomimetics and enzyme inhibitors. Its 4-chloro-3-methylphenyl group contributes to lipophilicity, a critical factor in optimizing drug bioavailability. Recent trends in "green chemistry" have also spurred interest in eco-friendly synthesis routes for such compounds, aligning with global sustainability goals.
Analytical characterization of this compound typically involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. The Boc group in CAS 1260011-11-7 offers selective deprotection under mild acidic conditions, making it ideal for sequential peptide coupling strategies. These properties address common search queries such as "how to remove Boc protecting group" and "Boc-amino acid stability."
In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid represents a versatile building block in medicinal chemistry. Its applications span from cancer research to neurological disorder drug development, catering to evolving market needs. As the pharmaceutical industry continues to explore "targeted drug delivery" and "personalized medicine," compounds like this will remain at the forefront of innovation.
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